Cas no 1448128-77-5 (N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2-(trifluoromethyl)benzamide)

• Product Name: N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2-(trifluoromethyl)benzamide
• CAS No: 1448128-77-5
• MF: C₁₆H₁₇F₃N₄O
• MW: 338.327593564987
• CID: 6203496
• PubChem ID: 71807204
• Update Time: 2025-10-05

N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2-(trifluoromethyl)benzamide
• 1448128-77-5
• CHEMBL3440307
• N-[2-(DIMETHYLAMINO)-4,6-DIMETHYLPYRIMIDIN-5-YL]-2-(TRIFLUOROMETHYL)BENZAMIDE
• F6438-0019
• N-(2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl)-2-(trifluoromethyl)benzamide
• AKOS024560506

• Inchi： 1S/C16H17F3N4O/c1-9-13(10(2)21-15(20-9)23(3)4)22-14(24)11-7-5-6-8-12(11)16(17,18)19/h5-8H,1-4H3,(H,22,24)
• InChI Key： RFIRWEUMYUZIBV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(NC1=C(C)N=C(N=C1C)N(C)C)=O)(F)F

Computed Properties

• Exact Mass: 338.13544566g/mol
• Monoisotopic Mass: 338.13544566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.1Ų

Additional information on N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2-(trifluoromethyl)benzamide

N-2-(Dimethylamino)-4,6-Dimethylpyrimidin-5-Yl-2-(Trifluoromethyl)Benzamide: A Comprehensive Overview

The compound CAS No. 1448128-77-5, also known as N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2-(trifluoromethyl)benzamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising properties, which have been explored in recent research studies.

The molecular structure of N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2-(trifluoromethyl)benzamide comprises a pyrimidine ring system substituted with dimethylamino and methyl groups at positions 2 and 4/6, respectively. Additionally, the benzamide moiety is substituted with a trifluoromethyl group at position 2, which introduces electron-withdrawing effects and enhances the compound's stability and reactivity. This combination of functional groups makes the compound versatile for various applications.

Recent studies have highlighted the potential of this compound in the field of pharmacology. Researchers have investigated its role as a potential drug candidate for treating various diseases, including cancer and inflammatory disorders. The dimethylamino group contributes to the compound's ability to interact with biological targets, while the trifluoromethyl group enhances its pharmacokinetic properties, such as bioavailability and metabolic stability.

In addition to its pharmacological applications, CAS No. 1448128-77-5 has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and solar cells. The pyrimidine ring system is known for its ability to absorb light efficiently, while the trifluoromethyl group improves the compound's thermal stability, making it suitable for high-performance electronic devices.

The synthesis of N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-yl-2-(trifluoromethyl)benzamide involves a multi-step process that combines advanced organic synthesis techniques. Researchers have optimized the synthesis pathway to improve yield and purity, ensuring that the compound can be produced on a larger scale for industrial applications.

Recent advancements in computational chemistry have provided deeper insights into the properties of this compound. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are crucial for understanding its behavior in different environments. These findings have been instrumental in guiding further research and development efforts.

In conclusion, CAS No. 1448128-77-5 or N-2-(dimethylamino)-4,6-dimethylpyrimidin-5-Yl-2-(trifluoromethyl)benzamide is a versatile compound with wide-ranging applications in pharmacology and materials science. Its unique chemical structure and favorable properties make it a valuable asset for researchers and industry professionals alike. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow significantly.